6'-Bromo-3'-chloro-2'-fluoroacetophenone 6'-Bromo-3'-chloro-2'-fluoroacetophenone
Brand Name: Vulcanchem
CAS No.: 1540199-39-0
VCID: VC4308238
InChI: InChI=1S/C8H5BrClFO/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-3H,1H3
SMILES: CC(=O)C1=C(C=CC(=C1F)Cl)Br
Molecular Formula: C8H5BrClFO
Molecular Weight: 251.48

6'-Bromo-3'-chloro-2'-fluoroacetophenone

CAS No.: 1540199-39-0

Cat. No.: VC4308238

Molecular Formula: C8H5BrClFO

Molecular Weight: 251.48

* For research use only. Not for human or veterinary use.

6'-Bromo-3'-chloro-2'-fluoroacetophenone - 1540199-39-0

Specification

CAS No. 1540199-39-0
Molecular Formula C8H5BrClFO
Molecular Weight 251.48
IUPAC Name 1-(6-bromo-3-chloro-2-fluorophenyl)ethanone
Standard InChI InChI=1S/C8H5BrClFO/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-3H,1H3
Standard InChI Key NAMYUIXIQALERX-UHFFFAOYSA-N
SMILES CC(=O)C1=C(C=CC(=C1F)Cl)Br

Introduction

6'-Bromo-3'-chloro-2'-fluoroacetophenone is a halogenated organic compound with a molecular formula of C₈H₅BrClFO and a molecular weight of 251.48 g/mol. It is known by its CAS number, 1540199-39-0, and MDL number, MFCD28096615 . This compound is a derivative of acetophenone, with bromine, chlorine, and fluorine substituents on the phenyl ring, making it a valuable intermediate in organic synthesis.

Synthesis

The synthesis of similar compounds often involves halogenation reactions. For instance, the synthesis of 3'-Bromo-6'-chloro-2'-fluoroacetophenone involves the bromination of 6'-chloro-2'-fluoroacetophenone using a brominating agent like pyridine hydrobromide perbromide in acetic acid.

Chemical Synthesis

6'-Bromo-3'-chloro-2'-fluoroacetophenone serves as a versatile intermediate in the synthesis of more complex organic molecules. Its unique halogenation pattern allows for further functionalization through various chemical reactions.

Biological Applications

While specific biological applications of 6'-Bromo-3'-chloro-2'-fluoroacetophenone are not well-documented, compounds with similar structures are used in studying enzyme inhibition and protein-ligand interactions. The halogen atoms can participate in halogen bonding, influencing binding affinity and specificity.

Industrial Uses

Halogenated acetophenones are used in the production of agrochemicals, dyes, and other specialty chemicals. Their applications can be extended to pharmaceuticals and materials science due to their reactivity and stability.

Hazard Information

Handling of halogenated compounds requires caution due to potential toxicity and reactivity. It is advisable to use these compounds under a chemical fume hood and avoid ingestion or inhalation .

Storage and Disposal

Storage should be at ambient temperature, and disposal should follow local regulations for hazardous waste.

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